BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Synthetic Profile of 7-Chloro-
2-mercaptobenzoxazole: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Chloro-2-mercaptobenzoxazole

Cat. No.: B1308705

This technical guide provides an in-depth overview of the spectroscopic properties and
synthetic pathway of 7-Chloro-2-mercaptobenzoxazole, a heterocyclic compound of interest
to researchers in medicinal chemistry and drug development. This document details its infrared
(IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) data, along with a
detailed experimental protocol for its synthesis.

Physicochemical Properties

Property Value

Chemical Formula C7H4CINOS

Molecular Weight 185.63 g/mol [1][2]

IUPAC Name 7-chloro-3H-1,3-benzoxazole-2-thione[1]
CAS Number 51793-93-2[1][2]

Appearance Light yellow to brown solid

Melting Point 252-256 °C[3]

Synthesis of 7-Chloro-2-mercaptobenzoxazole

The synthesis of 7-Chloro-2-mercaptobenzoxazole is typically achieved through the
cyclization of 2-amino-6-chlorophenol with carbon disulfide.[3] The reaction proceeds via a

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1308705?utm_src=pdf-interest
https://www.benchchem.com/product/b1308705?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4452239
https://www.scbt.com/p/7-chloro-2-mercaptobenzoxazole-51793-93-2
https://pubchem.ncbi.nlm.nih.gov/compound/4452239
https://pubchem.ncbi.nlm.nih.gov/compound/4452239
https://www.scbt.com/p/7-chloro-2-mercaptobenzoxazole-51793-93-2
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB6504656.htm
https://www.benchchem.com/product/b1308705?utm_src=pdf-body
https://www.benchchem.com/product/b1308705?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB6504656.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

dithiocarbamate intermediate, which then undergoes intramolecular cyclization with the
elimination of water to form the benzoxazole ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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